BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Validation of
Carbonate Rock Typing Methods

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbonate

Cat. No.: B1196825

For Researchers, Scientists, and Drug Development Professionals

The accurate classification of carbonate rocks into distinct "rock types" is a critical undertaking
in reservoir characterization. It allows for the prediction of fluid flow and the estimation of
hydrocarbon reserves. However, the inherent heterogeneity of carbonates, arising from
complex depositional environments and diagenetic alterations, makes the validation of these
rock typing methods a significant challenge. This guide provides an objective comparison of
common validation techniques, supported by experimental data and detailed methodologies, to
aid researchers in selecting the most appropriate approach for their specific needs.

Comparison of Carbonate Rock Typing Methods

Numerous methods exist for classifying carbonate rocks, each with its own set of assumptions
and data requirements. The most prevalent methods include those based on pore throat radius
(e.g., Winland R35), fluid flow characteristics (e.g., Flow Zone Indicator - FZI), petrographic
analysis (e.g., Lucia), and pore geometry (e.g., Pore Geometry Structure - PGS). The
performance of these methods is often validated by comparing their predictions of
petrophysical properties, primarily permeability, against direct measurements from core
samples.

The following table summarizes the quantitative performance of several common rock typing
methods in predicting permeability, as reported in a comparative study.
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Rock Typing R? (Permeability
L. RMS Error (mD) Reference
Method Prediction)
Winland R35 0.9369 62.14 [1]
Flow Zone Indicator Varies with clustering 2]
(Fz1) method
Lucia 0.89 - [3]

Pore Geometry

[4]
Structure (PGS)

Global Hydraulic Lower determination

2
Element (GHE) coefficients than DRT 2l

Discrete Rock Typing Higher determination

2
(DRT) coefficients than GHE 12l

Note: The performance of these methods can vary significantly depending on the geological
setting and the quality of the input data.

Experimental Protocols for Validation

The validation of carbonate rock typing methods relies on robust experimental procedures that
provide a "ground truth" against which the predictions of the different methods can be
compared. The following sections detail the methodologies for three key validation
experiments.

Core Permeability Measurement (Based on ASTM D4525)

This method determines the permeability of a rock specimen by flowing a fluid (typically air)
through it and measuring the rate of flow and the pressure difference across the sample.[2][5]

6718l

Experimental Workflow:
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Caption: Workflow for core permeability measurement.
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Detailed Steps:
e Sample Preparation:
o Obtain a cylindrical core plug of the carbonate rock.

o Thoroughly clean the plug to remove any drilling fluids or hydrocarbons and dry it in an
oven at a specified temperature until a constant weight is achieved.

o Precisely measure the length and diameter of the core plug.
e Permeability Measurement:

o Place the prepared core plug in a core holder and apply a confining pressure to simulate
reservoir conditions.

o Flow dry air at a constant rate through the core plug.

o Measure the volumetric flow rate of the air and the pressure differential between the inlet
and outlet of the core plug.

o Data Analysis:
o Calculate the permeability of the rock to air using Darcy's law.
o Repeat the measurement at several different mean air pressures.

o Plot the calculated permeability values against the reciprocal of the mean pressure and
extrapolate the resulting straight line to an infinite pressure to obtain the equivalent liquid
permeability (Klinkenberg-corrected permeability).[2]

Leverett J-Function Validation

The Leverett J-function is a dimensionless representation of the capillary pressure curve, which
normalizes the data for variations in permeability and porosity.[9][10] By grouping core samples
based on a particular rock typing method and then plotting their J-function curves, the
consistency of the rock typing can be evaluated. Ideally, samples within the same rock type
should exhibit similar J-function curves.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1196825?utm_src=pdf-body
https://www.appliedtesting.com/standards/astm-d4525-permeability-of-rocks-by-flowing-air
https://www.scribd.com/document/370306496/Leverett-J-Function-How-To
https://www.scribd.com/document/526684607/Using-J-function-to-match-the-static-model-water-saturation-7076291-01
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Workflow:
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Caption: Workflow for Leverett J-Function validation.

Detailed Steps:

o Data Acquisition:

o Select a representative set of core plugs from the carbonate reservoir.

o For each core plug, measure the capillary pressure curve using a standard technique such
as Mercury Injection Capillary Pressure (MICP).
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o Measure the permeability and porosity of each core plug.

e Rock Typing:
o Apply the carbonate rock typing method to be validated to the core plug data.
o Group the core plugs according to the determined rock types.

e J-Function Analysis:

o For each data point on the capillary pressure curve of each sample, calculate the Leverett
J-function using the following formula: J(Sw) = (Pc(Sw) / ¢ * cos(0)) * V(k / @) where:

J(Sw) is the J-function at water saturation Sw

Pc(Sw) is the capillary pressure at water saturation Sw

o is the interfacial tension

0 is the contact angle

k is the permeability

@ is the porosity

o For each rock type, plot the calculated J-function values against the corresponding water
saturation.

o Visually and statistically assess the degree of overlap and consistency of the J-function
curves within each rock type. A high degree of consistency indicates a robust rock typing
method.

Seismic Data Validation

Seismic data can be used to validate and extrapolate rock types away from well control. This
involves establishing a relationship between seismic attributes (e.g., acoustic impedance, P-
wave velocity) and the rock types determined from well data (cores and logs).

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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